Cas no 395654-40-7 (1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide)

1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide structure
395654-40-7 structure
Product Name:1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide
CAS No:395654-40-7
MF:C9H15N5O3
MW:241.247101068497
CID:299722
PubChem ID:23903636
Update Time:2025-04-19

1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-4-nitro-, hydrazide
    • 1H-Pyrazole-5-carboxylicacid,3-(1,1-dimethylethyl)-1-methyl-4-nitro-,hydrazide(9CI)
    • 5-tert-butyl-2-methyl-4-nitropyrazole-3-carbohydrazide
    • 395654-40-7
    • 3-tert-Butyl-1-methyl-4-nitro-1H-pyrazole-5-carbohydrazide
    • 3-(tert-Butyl)-1-methyl-4-nitro-1H-pyrazole-5-carbohydrazide
    • DTXSID60635933
    • Oprea1_395592
    • Inchi: 1S/C9H15N5O3/c1-9(2,3)7-5(14(16)17)6(8(15)11-10)13(4)12-7/h10H2,1-4H3,(H,11,15)
    • InChI Key: BEWRDPRNRXORQO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C(NN)=O)N(C)N=C1C(C)(C)C)=O

Computed Properties

  • Exact Mass: 241.11765
  • Monoisotopic Mass: 241.11748936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 116.08
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